Cas no 2548978-39-6 (2-cyclopropyl-N-[2-(4-methoxyphenyl)ethyl]pyrimidin-4-amine)

• Product Name: 2-cyclopropyl-N-[2-(4-methoxyphenyl)ethyl]pyrimidin-4-amine
• CAS No: 2548978-39-6
• MF: C₁₆H₁₉N₃O
• MW: 269.341563463211
• CID: 5311628
• PubChem ID: 154583333
• Update Time: 2025-05-20

2-cyclopropyl-N-[2-(4-methoxyphenyl)ethyl]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• AKOS040724848
• 2-cyclopropyl-N-[2-(4-methoxyphenyl)ethyl]pyrimidin-4-amine
• 2548978-39-6
• F6754-9270
• 2-Cyclopropyl-N-[2-(4-methoxyphenyl)ethyl]-4-pyrimidinamine

• Inchi： 1S/C16H19N3O/c1-20-14-6-2-12(3-7-14)8-10-17-15-9-11-18-16(19-15)13-4-5-13/h2-3,6-7,9,11,13H,4-5,8,10H2,1H3,(H,17,18,19)
• InChI Key： RTRYQEGTVVUXQW-UHFFFAOYSA-N
• SMILES： C1(C2CC2)=NC=CC(NCCC2=CC=C(OC)C=C2)=N1

Computed Properties

• Exact Mass: 269.152812238g/mol
• Monoisotopic Mass: 269.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 47Ų

Experimental Properties

• Density: 1.199±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 462.0±30.0 °C(Predicted)
• pka: 6.41±0.10(Predicted)

Additional information on 2-cyclopropyl-N-[2-(4-methoxyphenyl)ethyl]pyrimidin-4-amine

Introduction to 2-cyclopropyl-N-[2-(4-methoxyphenyl)ethyl]pyrimidin-4-amine (CAS No. 2548978-39-6)

2-cyclopropyl-N-[2-(4-methoxyphenyl)ethyl]pyrimidin-4-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2548978-39-6, belongs to the pyrimidine class of molecules, which are well-known for their role in various biological processes and their utility as pharmacophores in drug development.

The molecular structure of 2-cyclopropyl-N-[2-(4-methoxyphenyl)ethyl]pyrimidin-4-amine features a pyrimidin-4-amine core, which is a key moiety that contributes to its pharmacological profile. The presence of a cyclopropyl group at the 2-position and an N-[2-(4-methoxyphenyl)ethyl] substituent at the 4-position adds complexity to the molecule, potentially influencing its interactions with biological targets. The 4-methoxyphenyl moiety further enhances the structural diversity, making this compound a promising candidate for further investigation.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways. Pyrimidine derivatives have been extensively studied for their potential applications in treating various diseases, including cancer, infectious diseases, and inflammatory conditions. The unique structural features of 2-cyclopropyl-N-[2-(4-methoxyphenyl)ethyl]pyrimidin-4-amine make it an attractive scaffold for designing new drugs that could modulate these pathways effectively.

One of the most compelling aspects of this compound is its potential as an antimicrobial agent. Recent studies have shown that pyrimidine-based molecules can exhibit significant activity against a range of microorganisms, including bacteria and fungi. The cyclopropyl group and the 4-methoxyphenyl substituent may contribute to enhanced binding affinity and selectivity towards microbial targets, making this compound a valuable asset in the fight against drug-resistant infections.

Furthermore, the pyrimidin-4-amine core of 2-cyclopropyl-N-[2-(4-methoxyphenyl)ethyl]pyrimidin-4-amine suggests potential applications in anticancer therapy. Pyrimidine derivatives have been reported to inhibit key enzymes involved in DNA replication and cell proliferation, which are critical for cancer cell survival. The structural modifications present in this compound may enhance its ability to interact with these enzymes, leading to potent antitumor effects. Preliminary studies have indicated that derivatives of pyrimidine can induce apoptosis in cancer cells while sparing healthy cells, making them promising candidates for further development.

The synthesis of 2-cyclopropyl-N-[2-(4-methoxyphenyl)ethyl]pyrimidin-4-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the cyclopropyl group and the N-[2-(4-methoxyphenyl)ethyl] side chain necessitates precise control over reaction conditions to avoid unwanted byproducts. Advanced synthetic techniques, such as transition metal catalysis and flow chemistry, have been employed to improve the efficiency and scalability of the synthesis process.

In addition to its potential therapeutic applications, 2-cyclopropyl-N-[2-(4-methoxyphenyl)ethyl]pyrimidin-4-amine may also serve as a valuable intermediate in the synthesis of more complex molecules. Its unique structural framework allows for further functionalization, enabling researchers to explore new chemical spaces and discover novel bioactive compounds. The versatility of this scaffold makes it an attractive platform for drug discovery initiatives aimed at addressing unmet medical needs.

The pharmacokinetic properties of 2-cyclopropyl-N-[2-(4-methoxyphenyl)ethyl]pyrimidin-4-amine are also an important consideration in its development as a therapeutic agent. Studies have begun to investigate how the presence of the cyclopropyl group and other substituents affects absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is crucial for optimizing drug delivery systems and ensuring that the compound reaches its target site in sufficient concentrations to exert its desired effects.

As research continues to advance, new methodologies for evaluating the biological activity of 2-cyclopropyl-N-[2-(4-methoxyphenyl)ethyl]pyrimidin-4-amine are being developed. High-throughput screening (HTS) technologies allow for rapid testing of large libraries of compounds against various biological targets, enabling researchers to identify lead candidates more efficiently. Additionally, computational modeling techniques are being used to predict how different structural modifications will affect binding affinity and selectivity, providing insights that guide synthetic efforts.

The potential applications of 2-cyclopropyl-N-[2-(4-methoxyphenyl)ethyl]pyrimidin-4-amine extend beyond traditional therapeutic areas. Its unique chemical structure may make it useful in developing novel materials with specialized properties, such as ligands for metal detection or components in advanced polymers. The versatility of this compound underscores its importance as a building block in synthetic chemistry and a candidate for future research endeavors.

In conclusion, 2-cyclopropyl-N-[2-(4-methoxyphenyl)ethyl]pyrimidin-4-amine (CAS No. 2548978-39-6) is a structurally complex and biologically relevant molecule with significant potential in pharmaceutical research. Its unique features make it an attractive candidate for developing new drugs targeting various diseases, including cancer and infectious disorders. Ongoing studies continue to uncover new aspects of its biology and chemistry, reinforcing its importance as a focus for future research efforts.